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Compound of Interest

Compound Name: Scorodonin

Cat. No.: B1201086

For Researchers, Scientists, and Drug Development Professionals

Abstract

Scorodonin, a natural product isolated from the mushroom Marasmius scorodonius, has
demonstrated significant antibacterial, antifungal, and anticancer properties. This technical
guide provides a comprehensive overview of its chemical properties, including its CAS number
and molecular weight. It details its known mechanism of action, particularly its inhibitory effects
on DNA and RNA synthesis in cancer cells. This document also outlines standardized
experimental protocols for the isolation, characterization, and biological evaluation of
Scorodonin, aiming to facilitate further research and development of this promising bioactive
compound.

Chemical and Physical Properties

Scorodonin is a volatile allene derivative with a unique chemical structure that contributes to
its biological activity. The key identifiers and properties of Scorodonin are summarized in the
table below.
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Property Value

CAS Number 74660-77-8

Molecular Formula CsH-CIO

Molecular Weight 142.58 g/mol

IUPAC Name (R)-7-chlorohepta-2,3-dien-5-yn-1-ol
Synonyms 7-chloro-2,3-heptadien-5-yn-1-ol

Biological Activity and Mechanism of Action

Scorodonin exhibits a broad spectrum of biological activities, making it a compound of interest
for therapeutic applications.

Anticancer Activity

A key reported mechanism of action for Scorodonin's anticancer effect is the inhibition of
macromolecular synthesis. Specifically, Scorodonin has been shown to strongly inhibit the
incorporation of thymidine and uridine into DNA and RNA, respectively, in cells of the ascitic
form of Ehrlich carcinomal[1]. Notably, the incorporation of leucine into protein is not affected,
suggesting a targeted effect on nucleic acid synthesis pathways.
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Caption: Proposed mechanism of Scorodonin’'s anticancer activity.

Antibacterial and Antifungal Activity
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Scorodonin has been identified as a potent antibacterial and antifungal agent[1]. While the
precise molecular targets for its antimicrobial activity have not been fully elucidated, it is
hypothesized that its reactive allene moiety may interact with critical cellular components in
bacteria and fungi, leading to growth inhibition.

Experimental Protocols

This section provides detailed methodologies for the isolation, characterization, and biological
evaluation of Scorodonin.

Isolation of Scorodonin from Marasmius scorodonius

Scorodonin can be isolated from submerged cultures of the basidiomycete Marasmius
scorodonius([1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1201086?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201086?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» 1. Antibiotics from basidiomycetes. X. Scorodonin, a new antibacterial and antifungal
metabolite from Marasmius scorodonius (Fr.) Fr - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Scorodonin: A Technical Guide to its Properties and
Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201086#scorodonin-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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